BE“GHE Foundational & Exploratory

Check Availability & Pricing

safety and handling precautions for 4-tert-
Butylcyclohexene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-tert-Butylcyclohexene

Cat. No.: B1265666

An In-depth Technical Guide to the Safety and Handling of 4-tert-Butylcyclohexene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-tert-
Butylcyclohexene (CAS No. 2228-98-0). The information is intended to support safe
laboratory practices for researchers, scientists, and professionals in drug development. While
extensive data for analogous compounds are available, this guide focuses on 4-tert-
Butylcyclohexene and clearly delineates when data from related compounds is presented for
reference.

Chemical Identification and Physical Properties

4-tert-Butylcyclohexene is a cyclic alkene.[1] Its physical and chemical properties are
summarized below.
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Property Value Reference
CAS Number 2228-98-0 [1]
Molecular Formula C10H18 [1]
Molecular Weight 138.25 g/mol [1]

Boiling Point Not Available

Flash Point Not Available

Density Not Available

Hazard Identification and Classification

4-tert-Butylcyclohexene is classified as a hazardous substance. The primary hazards are skin
irritation and significant aquatic toxicity.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Hazardous to the aquatic
environment, short-term Acute 1 H400: Very toxic to aquatic life
(Acute)

Hazardous to the aquatic . o
) ) H410: Very toxic to aquatic life
environment, long-term Chronic 1

] with long lasting effects
(Chronic)

Source:[1]

Toxicological Data

Specific quantitative toxicological data, such as LD50 and LC50 values for 4-tert-
Butylcyclohexene, are not readily available in the reviewed literature. However, data for the
structurally related compounds 4-tert-Butylcyclohexanone and 4-tert-Butylcyclohexanol are
provided below for reference. It is important to handle 4-tert-Butylcyclohexene with the
assumption of similar or greater toxicity.
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Toxicity Data for Analogous Compounds:

Compoun . Referenc
d CAS No. Test Species Route Value
e
4-tert-
Butylcycloh  98-53-3 LD50 Rat Oral 5 g/kg [2]
exanone
4-tert-
Butylcycloh  98-53-3 LD50 Rabbit Dermal 5 g/kg [2]
exanone
4-tert-
3620
Butylcycloh  98-52-2 LD50 Rat Oral [3]
mg/kg
exanol
4-tert-
Butylcycloh  98-52-2 LD50 Rabbit Dermal > 5 g/kg [3]
exanol
4-tert-
4,200
Butylcycloh  98-52-2 LD50 Rat Oral
mg/kg
exanol
4-tert-
. > 5,000
Butylcycloh  98-52-2 LD50 Rabbit Dermal
mg/kg
exanol

Studies on 4-t-butylcyclohexanol have shown that it can be used in cosmetic products to
reduce skin sensitivity, suggesting it has an effect on skin receptors.[4][5]

Experimental Protocols

Specific experimental protocols for the toxicity testing of 4-tert-Butylcyclohexene were not
found in the available literature. However, standardized protocols from the Organisation for
Economic Co-operation and Development (OECD) are widely accepted for chemical toxicity
testing.[6][7][8]
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Example Protocol: Acute Oral Toxicity (as per OECD Guideline 401, adapted)

This is a generalized protocol and should be adapted based on the specific properties of the
test substance.

Test Animals: Healthy, young adult rodents (e.g., rats), nulliparous and non-pregnant
females.

e Housing and Feeding: Animals are housed in appropriate conditions with standard diet and
water available ad libitum.

o Dose Levels: At least three dose levels should be used, spaced appropriately to produce a
range of toxic effects and mortality rates. A control group receives the vehicle only.

o Administration: The substance is administered orally by gavage in a single dose. The volume
administered should be minimized.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

e Necropsy: All animals (including those that die during the test) are subjected to a gross
necropsy.

o Data Analysis: The LD50 is calculated using a recognized statistical method.
Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and risk.
Handling:

e Wash hands thoroughly after handling.[1]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[1]

e Avoid release to the environment.[1]
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Storage:

o Store in a well-ventilated place.

o Keep container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 4-tert-Butylcyclohexene:

PPE Type

Specification

Eye/Face Protection

Safety glasses with side-shields or goggles.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber),
lab coat, and other protective clothing as

needed to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. If vapors or mists

are generated, a respirator may be required.

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Procedure

IF ON SKIN: Wash with plenty of water. If skin
irritation occurs: Get medical help. Take off

Skin Contact . . .
contaminated clothing and wash it before reuse.

[1]

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact . o

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

Rinse mouth. Do NOT induce vomiting. Call a
Ingestion POISON CENTER or doctor/physician if you

feel unwell.

Move person into fresh air and keep comfortable
Inhalation for breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.

Spill Response:

In case of a spill, collect the spillage to prevent it from entering drains and waterways, as it is
very toxic to aquatic life.[1] Absorb with inert material and dispose of in accordance with local

regulations.

Disposal Considerations

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1] Do not allow to enter drains or waterways.

Visualizations

The following diagrams illustrate key safety and logical workflows for handling 4-tert-
Butylcyclohexene.
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Spill Occurs
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Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Chemical Exposure Occurs
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Caption: First-aid response to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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